2,4-Bis(2-methoxybenzamido)benzoic acid

• CAS No.: 54338-06-6
• Molecular Formula: C23H20N2O6
• Molecular Weight: 420.4 g/mol
• IUPAC Name: 2,4-bis[(2-methoxybenzoyl)amino]benzoic acid
• InChI: InChI=1S/C23H20N2O6/c1-30-19-9-5-3-7-16(19)21(26)24-14-11-12-15(23(28)29)18(13-14)25-22(27)17-8-4-6-10-20(17)31-2/h3-13H,1-2H3,(H,24,26)(H,25,27)(H,28,29)
• InChI Key: HGBGKOXLUTYONU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C(=O)O)NC(=O)C3=CC=CC=C3OC

Description

2,4-Bis(2-methoxybenzamido)benzoic acid is a useful research compound. Its molecular formula is C23H20N2O6 and its molecular weight is 420.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

By the procedure similar to that described in Example 23, 2-(2'-methoxybenzamido)-4-aminobenzoic acid and 2-methoxybenzoylchloride were reacted and treated to obtain crude crystals. Recrystallization from aqueous alcohol gave 2,4-bis(2'-methoxybenzamido)-benzoic acid having a melting point between 232° - 233°C which was identical to that obtained in Example 10.

Synthesis routes and methods II

Procedure details

5 g of methyl 2,4-bis(2'-methoxybenzamido)-benzoate obtained in Example 9 was admixed with 250 ml of dioxane, 3 g of potassium hydroxide and 50 ml of water, followed by stirring the mixture at room temperature for 20 to 30 hours. The mixture was then poured into 1.5 l of ice-water containing 20 ml of acetic acid to precipitate crystals. The crystals were recovered by filtration, washed with water and recrystallized from ethanol-water to yield 3.6 g of 2,4-bis(2'-methoxybenzamido)-benzoic acid having a melting point between 232° - 233°C.